Cas no 940827-39-4 (2-[[4-(trifluoromethoxy)phenyl]methylidene]indene-1,3-dione)

• Product Name: 2-[[4-(trifluoromethoxy)phenyl]methylidene]indene-1,3-dione
• CAS No: 940827-39-4
• MF: C₁₇H₉F₃O₃
• MW: 318.246775388718
• MDL: MFCD00129637
• CID: 5233126
• Update Time: 2025-06-07

2-[[4-(trifluoromethoxy)phenyl]methylidene]indene-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-[[4-(trifluoromethoxy)phenyl]methylidene]indene-1,3-dione

• MDL： MFCD00129637
• Inchi： 1S/C17H9F3O3/c18-17(19,20)23-11-7-5-10(6-8-11)9-14-15(21)12-3-1-2-4-13(12)16(14)22/h1-9H
• InChI Key： OUVUSBUNUANFMW-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)/C/1=C\C1=CC=C(OC(F)(F)F)C=C1

Additional information on 2-[[4-(trifluoromethoxy)phenyl]methylidene]indene-1,3-dione

2-[[4-(trifluoromethoxy)phenyl]methylidene]indene-1,3-dione: A Comprehensive Overview

2-[[4-(trifluoromethoxy)phenyl]methylidene]indene-1,3-dione (CAS No. 940827-39-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of indenones, which are known for their diverse pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities.

The trifluoromethoxy group in the compound's structure is a key functional group that contributes to its chemical stability and biological activity. The presence of this group can enhance the lipophilicity of the molecule, thereby improving its ability to cross cell membranes and interact with intracellular targets. This feature is particularly important in the development of drugs that need to penetrate cellular barriers to exert their therapeutic effects.

Recent studies have focused on the anticancer potential of 2-[[4-(trifluoromethoxy)phenyl]methylidene]indene-1,3-dione. In vitro and in vivo experiments have demonstrated that this compound exhibits significant cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

One notable study published in the Journal of Medicinal Chemistry reported that 2-[[4-(trifluoromethoxy)phenyl]methylidene]indene-1,3-dione effectively inhibited the growth of MCF-7 breast cancer cells by inducing G2/M phase cell cycle arrest. The researchers also observed a significant reduction in tumor size in xenograft models, suggesting its potential as a lead compound for further drug development.

In addition to its anticancer properties, 2-[[4-(trifluoromethoxy)phenyl]methylidene]indene-1,3-dione has shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory effects. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 2-[[4-(trifluoromethoxy)phenyl]methylidene]indene-1,3-dione involves several well-established chemical reactions. Typically, the synthesis begins with the condensation of indanone with 4-(trifluoromethoxy)benzaldehyde in the presence of a suitable base such as potassium hydroxide or sodium hydride. The resulting product is then purified using standard techniques such as column chromatography or recrystallization.

The structural characterization of 2-[[4-(trifluoromethoxy)phenyl]methylidene]indene-1,3-dione has been extensively studied using various spectroscopic methods, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These techniques have provided detailed insights into the molecular structure and conformational properties of the compound, which are crucial for understanding its biological activity.

In terms of safety and toxicity, preliminary studies have indicated that 2-[[4-(trifluoromethoxy)phenyl]methylidene]indene-1,3-dione exhibits low toxicity at therapeutic concentrations. However, further investigations are needed to fully assess its safety profile and potential side effects. Preclinical studies are currently underway to evaluate its pharmacokinetics and pharmacodynamics in animal models.

The future prospects for 2-[[4-(trifluoromethoxy)phenyl]methylidene]indene-1,3-dione are promising. Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop novel drug delivery systems that can improve its bioavailability and target specificity.

In conclusion, 2-[[4-(trifluoromethoxy)phenyl]methylidene]indene-1,3-dione (CAS No. 940827-39-4) is a versatile compound with significant potential in various therapeutic areas. Its unique structural features and promising biological activities make it an attractive candidate for further drug development. Continued research will undoubtedly uncover new applications and improve our understanding of this intriguing molecule.